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Compound Name: Dodine
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodine, or 1-dodecylguanidinium acetate, is a fungicide and bactericide with a long history of
use in agriculture. Understanding its stability under various environmental conditions is crucial
for predicting its persistence, efficacy, and potential environmental fate. This technical guide
provides a comprehensive overview of the stability of dodine with a focus on the influence of
pH and temperature. The information presented herein is synthesized from publicly available
regulatory documents and scientific literature.

Chemical and Physical Properties

A foundational understanding of dodine's chemical and physical properties is essential for
interpreting its stability profile.
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Property Value Reference
Molecular Formula C15H33Ns02 [1]
Molecular Weight 287.4 g/mol [1]
Melting Point 133.2°C [1]

Decomposition occurs at
Boiling Point approximately 200°C before [1]

boiling point is reached.

- 0.87 g/L at pH 4.9; 0.93 g/L at
Water Solubility (20.0 £ 0.5°C) [1]
pH 6.9; 0.79 g/L at pH 9.1

Stability of Dodine in Aqueous Solutions: Influence
of pH

Dodine is notably stable in aqueous environments under a range of pH conditions at ambient
temperature. Hydrolysis studies conducted in sterile, dark conditions have shown that dodine
undergoes very slow degradation.

A study on the hydrolysis rate of dodine hydrochloride (97.5% purity) at 25°C demonstrated no
significant hydrolysis after 30 days at pH 4, 7, and 9.[1] The estimated half-lives from this study
highlight the compound's resilience to hydrolytic degradation.

Estimated
Temperature .
pH Buffer . Half-Life Reference
(°C)
(days)
5 25 576 [1]
7 HEPES 25 914 [1]
7 Tris 25 No degradation [1]
9 25 1198 [1]
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These long half-lives indicate that dodine is a persistent molecule in aqueous systems at room
temperature, largely independent of the pH within the tested range. It is stable under
moderately acidic or alkaline conditions.[2][3]

Thermal Stability of Dodine

Information regarding the thermal degradation kinetics of dodine is limited in the public
domain. However, it is known that dodine decomposes at a high temperature.

Parameter Value Reference

Decomposition Temperature ~200°C [1]

While specific degradation rate constants at various temperatures are not readily available in
the reviewed literature, the high decomposition temperature suggests that dodine is thermally
stable under typical environmental and storage conditions. The inhalation hazard of dodine
may increase at higher temperatures.[4]

Degradation Pathways

The degradation of dodine is a slow process that primarily occurs through oxidation and
hydrolysis.[5] The metabolism in plants suggests a pathway involving successive oxidation and
hydrolysis, ultimately leading to the formation of carbon dioxide (CO2z) and ammonia (NH3s).[5]
Intermediate degradation products that have been identified include guanidine and urea.[3][5]

Guanidine
Dodine Oxidation &
(1-dodecylguanidinium acetate) Hydrolysis
/
Urea

Click to download full resolution via product page

Caption: Simplified proposed degradation pathway of dodine.

Experimental Protocols
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The stability of dodine is typically assessed through hydrolysis studies and thermal
degradation analyses. The following outlines a general approach based on methodologies cited
in the literature.

Hydrolysis Study Protocol

Objective: To determine the rate of hydrolysis of dodine in aqueous solutions at different pH
levels.

Materials:

o Dodine (analytical standard)

» Sterile, purified water

o Buffer solutions (e.g., pH 4, 7, and 9)

o Constant temperature incubator or water bath

e Analytical instrumentation (e.g., High-Performance Liquid Chromatography with Mass
Spectrometry (HPLC-MS) or Gas Chromatography with Mass-Selective Detection (GC-
MSD))

Procedure:

Prepare buffered aqueous solutions of dodine at a known concentration.

Incubate the solutions at a constant temperature (e.g., 25°C) in the dark to prevent
photodegradation.

Withdraw aliquots at specified time intervals (e.g., 0, 7, 14, 30 days).

Analyze the concentration of dodine in each aliquot using a validated analytical method.

Determine the rate of degradation and calculate the half-life at each pH.
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Caption: General experimental workflow for a dodine hydrolysis study.

Analytical Methods

Accurate quantification of dodine is critical for stability studies. Commonly employed methods
include:

o Gas Chromatography with Mass-Selective Detection (GC-MSD): This method often involves
a derivatization step to improve the volatility and chromatographic behavior of dodine.[5]

 Liquid Chromatography/Mass Spectrometry (LC/MS/MS): A sensitive and specific method for
the direct analysis of dodine in aqueous and biological matrices.[5]
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Conclusion

Dodine is a chemically stable compound, particularly with respect to hydrolysis across a range
of environmentally relevant pH values at ambient temperature. Its degradation is a slow
process, yielding simpler molecules like guanidine, urea, and ultimately carbon dioxide and
ammonia. While it exhibits high thermal stability with a decomposition temperature around
200°C, there is a notable lack of public data on its degradation kinetics at various
temperatures. Further research in this area would be invaluable for a more complete
understanding of dodine's stability profile, enabling the calculation of activation energies and
more precise predictions of its persistence under varying thermal conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1670866?utm_src=pdf-body
https://www.benchchem.com/product/b1670866?utm_src=pdf-body
https://www.benchchem.com/product/b1670866?utm_src=pdf-custom-synthesis
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation03/dodine_2003.pdf
https://www.inchem.org/documents/jmpr/jmpmono/v074pr20.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dodine
https://www.indofil.com/agro/technical/pdf/dodine-technical.pdf
https://www.fao.org/4/y5221e/y5221e0d.htm
https://www.benchchem.com/product/b1670866#stability-of-dodine-under-different-ph-and-temperature-conditions
https://www.benchchem.com/product/b1670866#stability-of-dodine-under-different-ph-and-temperature-conditions
https://www.benchchem.com/product/b1670866#stability-of-dodine-under-different-ph-and-temperature-conditions
https://www.benchchem.com/product/b1670866#stability-of-dodine-under-different-ph-and-temperature-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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